
Aniline Hydrobromide: A Comprehensive
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aniline hydrobromide

Cat. No.: B145842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of aniline hydrobromide, a versatile

chemical compound with significant applications in organic synthesis and pharmaceutical

development. This document covers its fundamental identifiers, physicochemical properties,

synthesis methodologies, and its role in modulating critical biological pathways.

Core Identifiers and Properties
Aniline hydrobromide, also known as anilinium bromide, is the salt formed from the reaction

of the aromatic amine aniline with hydrobromic acid. It is a key starting material and

intermediate in various chemical syntheses.

Chemical Identifiers
A comprehensive list of identifiers for aniline hydrobromide is provided in Table 1, facilitating

its unambiguous identification in research and regulatory contexts.
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Identifier Value

CAS Number 542-11-0[1][2][3]

IUPAC Name aniline;hydrobromide[1]

Molecular Formula C₆H₈BrN[1]

Molecular Weight 174.04 g/mol [1]

InChI
InChI=1S/C6H7N.BrH/c7-6-4-2-1-3-5-6;/h1-

5H,7H2;1H[1]

InChI Key KBPWECBBZZNAIE-UHFFFAOYSA-N[1]

Canonical SMILES C1=CC=C(C=C1)N.Br[1]

Synonyms
Anilinium bromide, Phenylammonium

bromide[4]

EINECS 208-801-9

PubChem CID 68330

Physicochemical and Spectral Data
The key physicochemical and spectral properties of aniline hydrobromide are summarized in

Table 2. This data is essential for its handling, characterization, and use in experimental

settings.
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Property Value

Appearance White to light yellow crystalline solid[2]

Solubility Soluble in water[1]

Melting Point 285°C (decomposes)

Crystallography Orthorhombic, Space Group P2₁2₁2₁

¹³C NMR
Spectra available, specific peak data

proprietary[1]

FTIR
Spectra available, specific peak data

proprietary[1]

Raman
Spectra available, specific peak data

proprietary[1]

Synthesis and Experimental Protocols
Aniline hydrobromide is primarily synthesized through the acid-base reaction of aniline with

hydrobromic acid. While a specific, detailed protocol for aniline hydrobromide is not readily

available in the public domain, the following procedure for the analogous aniline hydrochloride

provides a representative experimental methodology.

Representative Synthesis of an Aniline Salt: Aniline
Hydrochloride
This protocol details the preparation of aniline hydrochloride, which can be adapted for the

synthesis of aniline hydrobromide by substituting hydrochloric acid with hydrobromic acid.

Materials:

Aniline (75 g)

Concentrated Hydrochloric Acid (80 ml)

Evaporating dish
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Oven

Procedure:

In an evaporating dish, mix 75 g of aniline with 80 ml of concentrated hydrochloric acid.

Heat the mixture to evaporate the solvent, leading to the crystallization of the salt.

Dry the resulting aniline hydrochloride salt in an oven at 110-120°C.

This straightforward procedure can be modified for the synthesis of aniline hydrobromide by

using an equimolar amount of hydrobromic acid in place of hydrochloric acid.

Applications in Drug Development and Signaling
Pathway Modulation
Aniline and its derivatives are fundamental scaffolds in medicinal chemistry, forming the core of

numerous therapeutic agents.[5] They are particularly prominent in the development of kinase

inhibitors for cancer therapy.

Inhibition of EGFR Signaling Pathway
A notable class of aniline derivatives, 4-anilinoquinazolines, are potent inhibitors of the

Epidermal Growth Factor Receptor (EGFR), a key target in oncology.[2][6] EGFR is a receptor

tyrosine kinase that, upon activation, initiates downstream signaling cascades, primarily the

RAS/RAF/MEK/ERK and PI3K/AKT/mTOR pathways, which drive cell proliferation, survival,

and migration.[3]

The diagram below illustrates the mechanism of action of 4-anilinoquinazoline derivatives in

blocking the EGFR signaling pathway.
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EGFR signaling inhibition by 4-anilinoquinazoline derivatives.

The workflow for identifying and characterizing such inhibitors often involves a multi-step

process, from initial synthesis to biological evaluation.

Synthesis of
Aniline Derivatives

Purification &
Characterization

(NMR, MS, HPLC)

In vitro Kinase Assay
(EGFR Inhibition)

Cell-based Assays
(Anti-proliferative Activity)

Lead Optimization
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Click to download full resolution via product page

General workflow for the development of aniline-based kinase inhibitors.

Safety and Handling
Aniline hydrobromide is classified as a hazardous substance and requires careful handling. It

is toxic if swallowed, in contact with skin, or if inhaled. It may also cause an allergic skin

reaction, serious eye damage, and is suspected of causing genetic defects and cancer.

Prolonged or repeated exposure can cause organ damage, and it is very toxic to aquatic life.

Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat, should be worn at all times. All handling should be performed in a well-ventilated fume

hood.

Conclusion
Aniline hydrobromide is a compound of significant interest to researchers in organic

synthesis and drug discovery. Its utility as a precursor for a wide range of biologically active

molecules, particularly in the realm of kinase inhibitors, underscores its importance. A thorough

understanding of its chemical identifiers, properties, and safe handling procedures is crucial for

its effective and responsible use in a laboratory setting. This guide provides a foundational

resource for professionals working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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